Cas no 2161464-56-6 ((4-Methanesulfonylphenyl)methyl 4-methylbenzene-1-sulfonate)

• Product Name: (4-Methanesulfonylphenyl)methyl 4-methylbenzene-1-sulfonate
• CAS No: 2161464-56-6
• MF: C₁₅H₁₆O₅S₂
• MW: 340.414542198181
• CID: 6102038
• PubChem ID: 165762443
• Update Time: 2025-10-31

(4-Methanesulfonylphenyl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-37153377
• (4-methanesulfonylphenyl)methyl 4-methylbenzene-1-sulfonate
• 2161464-56-6
• (4-Methanesulfonylphenyl)methyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C15H16O5S2/c1-12-3-7-15(8-4-12)22(18,19)20-11-13-5-9-14(10-6-13)21(2,16)17/h3-10H,11H2,1-2H3
• InChI Key： CZMZOGDSABZSBU-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)COS(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 340.04391595g/mol
• Monoisotopic Mass: 340.04391595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 94.3Ų

Additional information on (4-Methanesulfonylphenyl)methyl 4-methylbenzene-1-sulfonate

(4-Methanesulfonylphenyl)methyl 4-methylbenzene-1-sulfonate: A Comprehensive Overview

The compound with CAS No 2161464-56-6, commonly referred to as (4-Methanesulfonylphenyl)methyl 4-methylbenzene-1-sulfonate, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in advanced materials development, particularly in the synthesis of high-performance polymers and as a precursor for specialty chemicals.

Key structural features of (4-Methanesulfonylphenyl)methyl 4-methylbenzene-1-sulfonate include a sulfonyl group attached to a phenyl ring, which contributes to its high stability and reactivity under specific conditions. The presence of a methyl group further enhances its versatility, making it suitable for a wide range of chemical transformations. Researchers have explored its use in Suzuki coupling reactions, where it serves as an efficient coupling partner due to its electron-deficient aromatic ring.

Recent advancements in synthetic methodologies have enabled the large-scale production of (4-Methanesulfonylphenyl)methyl 4-methylbenzene-1-sulfonate with high purity and yield. These methods often involve multi-step synthesis pathways, including nucleophilic aromatic substitution and oxidation reactions, which are optimized to minimize byproduct formation and maximize efficiency. The compound's ability to undergo various functional group transformations has made it a valuable building block in medicinal chemistry and agrochemical development.

In terms of applications, (4-Methanesulfonylphenyl)methyl 4-methylbenzene-1-sulfonate has found utility in the pharmaceutical industry as an intermediate for drug discovery programs targeting various therapeutic areas, such as oncology and inflammation. Its role as a bioisostere in drug design has been particularly noteworthy, offering improved pharmacokinetic profiles compared to traditional agents.

Environmental considerations have also been a focus of recent research on (4-Methanesulfonylphenyl)methyl 4-methylbenzene-1-sulfonate. Studies have evaluated its biodegradation pathways and toxicity profiles, ensuring that its use aligns with sustainable chemical practices. Regulatory compliance remains a priority, with ongoing efforts to establish safety guidelines for handling and disposal.

Looking ahead, the potential for (4-Methanesulfonylphenyl)methyl 4-methylbenzene-1-sulfonate in emerging technologies such as nanomaterials and green chemistry is promising. Its unique combination of stability, reactivity, and functional versatility positions it as a key player in the development of next-generation chemical products.